Cas no 2090336-01-7 (3-(methoxymethyl)-N,N-dimethylazetidin-3-amine)

• Product Name: 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine
• CAS No: 2090336-01-7
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD33414899
• CID: 5173880
• Update Time: 2025-06-09

3-(methoxymethyl)-N,N-dimethylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 3-(methoxymethyl)-N,N-dimethyl-
• 3-(Methoxymethyl)-N,N-dimethylazetidin-3-amine
• 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine

• MDL： MFCD33414899
• Inchi： 1S/C7H16N2O/c1-9(2)7(6-10-3)4-8-5-7/h8H,4-6H2,1-3H3
• InChI Key： NTFKBXOCJQYSRO-UHFFFAOYSA-N
• SMILES： N1CC(COC)(N(C)C)C1

Additional information on 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine

Research Brief on 3-(Methoxymethyl)-N,N-dimethylazetidin-3-amine (CAS: 2090336-01-7): Recent Advances and Applications

The compound 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine (CAS: 2090336-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a versatile scaffold in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine, highlighting its efficient production via a novel catalytic process. The research demonstrated that the compound's methoxymethyl and dimethylamine substituents contribute to its enhanced stability and bioavailability, making it a suitable candidate for further pharmacological evaluation. Additionally, the study identified its potential as a precursor for the development of novel neuroactive agents, particularly in targeting GABAergic and glutamatergic systems.

In the context of CNS disorders, preclinical trials have revealed that 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine exhibits modulatory effects on neurotransmitter receptors. A 2024 report in Neuropharmacology detailed its affinity for NMDA and AMPA receptors, suggesting its utility in treating conditions such as epilepsy and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) with minimal toxicity further underscores its therapeutic potential. These findings have spurred interest in its application for designing next-generation neuroprotective agents.

Beyond CNS applications, recent investigations have explored the antimicrobial properties of 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine. A collaborative study between academic and industrial researchers (2024) demonstrated its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's mechanism of action involves disruption of bacterial cell membrane integrity, offering a novel approach to combating antibiotic resistance. This dual functionality—targeting both neurological and infectious diseases—positions it as a multifunctional agent in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine. Current research efforts are directed toward structural modifications to enhance its selectivity and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved efficacy and safety profiles. The ongoing development of this compound underscores its significance in bridging gaps between chemical synthesis and therapeutic innovation.

In conclusion, 3-(methoxymethyl)-N,N-dimethylazetidin-3-amine (CAS: 2090336-01-7) represents a promising candidate in the pharmaceutical pipeline, with applications spanning neurology and infectious disease. Its unique chemical properties and diverse biological activities make it a focal point for future research. Continued exploration of its mechanisms and derivatives will likely yield breakthroughs in drug development, addressing unmet medical needs in multiple therapeutic areas.